2-Morpholinomethyl-3'-trifluoromethylbenzophenone

• IUPAC Name: [2-(morpholin-4-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H18F3NO2/c20-19(21,22)16-6-3-5-14(12-16)18(24)17-7-2-1-4-15(17)13-23-8-10-25-11-9-23/h1-7,12H,8-11,13H2
• InChI Key: VDHSYDJZXKTZES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=CC=C2C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H18F3NO2
• DSSTOX Substance ID: DTXSID90615824
• Molecular Weight: 349.3 g/mol
• CAS RN: 898750-80-6

Description

2-Morpholinomethyl-3'-trifluoromethylbenzophenone, also referred to as 2-Morpholinomethyl-3'-TFMBP, is an organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. It is a colorless, crystalline solid with a molecular weight of 315.35 g/mol and a melting point of 83-85°C. 2-Morpholinomethyl-3'-TFMBP is a versatile compound that can be used in a variety of applications due to its unique properties.

Scientific Research Applications

Synthesis and Characterization

• Development of Derivatives for Crystal Analysis : A study synthesized and characterized biologically active 1,2,4-triazole derivatives, including a compound similar to 2-Morpholinomethyl-3'-trifluoromethylbenzophenone, for crystal analysis via X-ray diffraction. This research highlights its utility in crystallography and molecular interactions study (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

• Key Precursor in DNA-PK Inhibitor Synthesis : It has been used as a key intermediate in the synthesis of DNA-dependent protein kinase (DNA-PK) inhibitors, showcasing its importance in the development of therapeutic agents (Rodriguez Aristegui, Desage El-Murr, Golding, Griffin, & Hardcastle, 2006).

Molecular and Chemical Studies

• Quantum Chemical Studies for Corrosion Inhibition : This compound has been included in quantum chemical studies to determine its effectiveness as a corrosion inhibitor for steel, indicating its potential in industrial applications (Yadav, Kumar, Purkait, Olasunkanmi, Bahadur, & Ebenso, 2016).

• Membrane-Protective Activity Research : Research on derivatives of 2,6-diisobornylphenol, which includes compounds related to this compound, showed significant membrane-protective and antioxidant activities. This demonstrates its potential in pharmacological and biochemical research (Buravlev, Chukicheva, Shevchenko, & Kutchin, 2017).

• Development of Fluorescent Probes for Hypoxic Cells : A derivative of this compound was used to develop a fluorescent probe for hypoxic cells, which is crucial in biomedical research for disease-relevant hypoxia imaging (Feng, Wang, Chen, Wang, Wang, Li, Li, Zhou, & Zhang, 2016).